Cas no 2229312-27-8 (methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine)

• Product Name: methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine
• CAS No: 2229312-27-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5807903
• PubChem ID: 165677886
• Update Time: 2025-08-05

methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine
• 2229312-27-8
• EN300-1776289
• methyl(propan-2-yl)[2-(pyrrolidin-3-yloxy)ethyl]amine

• Inchi： 1S/C10H22N2O/c1-9(2)12(3)6-7-13-10-4-5-11-8-10/h9-11H,4-8H2,1-3H3
• InChI Key： BUZULVLFKMGDCR-UHFFFAOYSA-N
• SMILES： O(CCN(C)C(C)C)C1CNCC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.5Ų

Additional information on methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine

Recent Advances in the Study of Methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine (CAS: 2229312-27-8)

Methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine (CAS: 2229312-27-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

The compound's unique structure, featuring a pyrrolidine ring and an ether linkage, has drawn attention for its potential to interact with various biological targets. Recent research has investigated its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary in vitro studies suggest that methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine may exhibit affinity for specific receptor subtypes, making it a candidate for further development in neurological and psychiatric disorders.

In the realm of synthetic chemistry, advancements have been made in optimizing the production of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yields and better purity profiles. The researchers emphasized the importance of controlling stereochemistry during synthesis, as the biological activity appears to be highly dependent on the compound's three-dimensional configuration.

Pharmacokinetic studies of methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine have revealed interesting properties regarding its absorption and metabolism. The compound demonstrates good blood-brain barrier penetration in animal models, suggesting potential CNS activity. However, its metabolic stability varies significantly across species, highlighting the need for careful interpretation of preclinical data when considering human applications.

Recent computational modeling work has provided insights into the molecular interactions of this compound with various biological targets. Molecular docking studies suggest potential binding modes with several GPCRs, while quantum mechanical calculations have helped elucidate its electronic properties and reactivity patterns. These computational approaches are proving valuable in guiding the design of derivatives with improved pharmacological profiles.

Safety assessments conducted in 2023 indicate that methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine shows a favorable preliminary toxicity profile in standard assays. However, researchers caution that more comprehensive toxicological evaluation is needed, particularly regarding potential long-term effects and interactions with other medications. The compound's structure alerts for potential hepatotoxicity and cardiovascular effects warrant special attention in future studies.

Looking forward, several research groups have announced plans to explore structural analogs of methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine with modified functional groups. These efforts aim to enhance selectivity for specific biological targets while minimizing off-target effects. The compound's scaffold appears versatile enough to accommodate various modifications, making it a promising starting point for medicinal chemistry optimization programs.

In conclusion, methyl(propan-2-yl)2-(pyrrolidin-3-yloxy)ethylamine (CAS: 2229312-27-8) represents an intriguing chemical entity with multiple potential applications in pharmaceutical development. While current research is still in relatively early stages, the compound's unique structural features and preliminary biological data suggest it may serve as a valuable tool compound or lead structure for future drug discovery efforts. Continued investigation into its mechanism of action and therapeutic potential is warranted.